Cas no 1421314-91-1 (2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1421314-91-1
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 4730008
• PubChem ID: 78113886
• Update Time: 2025-10-30

2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1421314-91-1
• tert-butyl 2-[3-(dimethylamino)prop-2-enoyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)16-9-6-7-11(16)12(17)8-10-15(4)5/h8,10-11H,6-7,9H2,1-5H3
• InChI Key： PPSOKLACPMVKRE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C=CN(C)C)=O)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1421314-91-1)

The compound 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1421314-91-1) is a highly specialized intermediate in organic synthesis, particularly valued for its role in the construction of complex molecular architectures. With the increasing demand for pharmaceutical intermediates and fine chemicals, this compound has garnered significant attention from researchers and industry professionals alike. Its unique structural features, including the tert-butyl ester and dimethylamino acryloyl moieties, make it a versatile building block for the synthesis of bioactive molecules, such as kinase inhibitors and protease inhibitors.

In recent years, the compound has been explored in the context of drug discovery and medicinal chemistry, where its ability to act as a Michael acceptor or participate in cycloaddition reactions has been leveraged. The pyrrolidine ring, a common motif in many FDA-approved drugs, further enhances its utility. Researchers are particularly interested in its potential applications in the development of targeted therapies for conditions such as cancer and inflammatory diseases, aligning with the growing trend toward personalized medicine.

From a synthetic perspective, the tert-butyl ester group in 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester offers excellent stability under a variety of reaction conditions, making it a preferred choice for multi-step syntheses. This attribute is especially relevant in the context of green chemistry, where minimizing waste and improving efficiency are paramount. The compound's compatibility with catalytic asymmetric synthesis also positions it as a valuable tool for the preparation of enantiomerically pure compounds, a critical requirement in modern pharmaceutical manufacturing.

The rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of compounds like 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. Its well-defined physicochemical properties and predictable reactivity make it an ideal candidate for in silico screening and molecular modeling. As the pharmaceutical industry continues to embrace high-throughput screening and fragment-based drug design, the demand for such high-quality intermediates is expected to grow.

In addition to its pharmaceutical applications, this compound has also found use in material science, particularly in the development of functional polymers and smart materials. The acryloyl group, for instance, can participate in polymerization reactions, enabling the creation of novel materials with tailored properties. This versatility underscores the compound's relevance across multiple disciplines, from life sciences to advanced materials engineering.

For researchers and manufacturers, sourcing high-purity 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is critical. Quality control measures, such as HPLC analysis and NMR spectroscopy, are essential to ensure consistency and reproducibility in downstream applications. As the compound gains traction in both academic and industrial settings, suppliers are increasingly focusing on scalable synthesis and cost-effective production methods to meet the rising demand.

In summary, 2-(3-Dimethylamino-acryloyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1421314-91-1) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, from drug development to material innovation, make it a compound of enduring interest. As scientific advancements continue to unfold, its role in shaping the future of chemical research and industrial applications is poised to expand even further.